alpha-Spinasterol glucoside

• CAS No.: 1745-36-4
• Product Name: alpha-Spinasterol glucoside
• Molecular Formula: C35H58O6
• Molecular Weight: 574.8 g/mol
• IUPAC Name: 2-[[17-[(E)-5-ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C35H58O6/c1-7-22(20(2)3)9-8-21(4)26-12-13-27-25-11-10-23-18-24(14-16-34(23,5)28(25)15-17-35(26,27)6)40-33-32(39)31(38)30(37)29(19-36)41-33/h8-9,11,20-24,26-33,36-39H,7,10,12-19H2,1-6H3/b9-8+
• Standard InChIKey: ITYGLICZKGWOPA-FDZHQVDOSA-N
• Isomeric SMILES: CC[C@H](/C=C/[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC[C@@H]4[C@@]3(CC[C@@H](C4)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)C)C)C(C)C
• SMILES: CCC(C=CC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)OC5C(C(C(C(O5)CO)O)O)O)C)C)C(C)C
• Canonical SMILES: CCC(C=CC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)OC5C(C(C(C(O5)CO)O)O)O)C)C)C(C)C
• Appearance: Powder
• Melting Point: 340°C
• Physical Description: Solid
• Description: Alpha-Spinasterol 3-glucoside belongs to the class of organic compounds known as stigmastanes and derivatives. These are sterol lipids with a structure based on the stigmastane skeleton, which consists of a cholestane moiety bearing an ethyl group at the carbon atom C24. Alpha-Spinasterol 3-glucoside exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Alpha-Spinasterol 3-glucoside has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, Alpha-spinasterol 3-glucoside is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, Alpha-spinasterol 3-glucoside can be found in fruits and red beetroot. This makes Alpha-spinasterol 3-glucoside a potential biomarker for the consumption of these food products.
• PubChem Compound: 12960498
• Last Modified: Nov 11 2021